Cas no 147770-08-9 ((R)-Repaglinide Ethyl Ester)

• Product Name: (R)-Repaglinide Ethyl Ester
• CAS No: 147770-08-9
• MF: C₂₉H₄₀N₂O₄
• MW: 480.63890838623
• CID: 839086
• Update Time: 2025-04-19

(R)-Repaglinide Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Repaglinide impurity E
• Repaglinide Acyl-β-D-glucuronide Benzyl Ester
• (R)-(-)-ethyl 2-ethoxy-4-<2-<<3-methyl-1-<2-(1-piperidinyl)phenyl>butyl>amino>-2-oxoethyl>-benzoate
• (R)-Repaglinide Ethy
• (R)-REPAGLINIDE ETHYL ESTER
• (R)-2-Ethoxy-4-[2-[[3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid ethyl ester
• 2-ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid
• Repaglinide iMpurity (R-Repaglinide Ethyl Ester)
• 2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic acid ethyl ester
• Repaglinide impurity E
• (R)-Repaglinide Ethyl Ester

• Inchi： 1S/C29H40N2O4/c1-5-34-27-19-22(14-15-24(27)29(33)35-6-2)20-28(32)30-25(18-21(3)4)23-12-8-9-13-26(23)31-16-10-7-11-17-31/h8-9,12-15,19,21,25H,5-7,10-11,16-18,20H2,1-4H3,(H,30,32)/t25-/m1/s1
• InChI Key： FTCMVLQJMIXDSI-RUZDIDTESA-N
• SMILES： C(OCC)(=O)C1=CC=C(CC(N[C@@H](C2=CC=CC=C2N2CCCCC2)CC(C)C)=O)C=C1OCC

Computed Properties

• Exact Mass: 480.299

Experimental Properties

• Density: 1.093
• Melting Point: 122-124 ºC
• PSA: 67.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines